Cas no 87841-68-7 (2-Pentanone, 4-(phenylmethoxy)-, (R)-)

2-Pentanone, 4-(phenylmethoxy)-, (R)- structure
87841-68-7 structure
Product Name:2-Pentanone, 4-(phenylmethoxy)-, (R)-
CAS No:87841-68-7
MF:C12H16O2
MW:192.254243850708
CID:651777
PubChem ID:11194857
Update Time:2025-04-19

2-Pentanone, 4-(phenylmethoxy)-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone, 4-(phenylmethoxy)-, (R)-
    • (4R)-4-phenylmethoxypentan-2-one
    • SCHEMBL21536617
    • DTXSID50458315
    • 87841-68-7
    • Inchi: 1S/C12H16O2/c1-10(13)8-11(2)14-9-12-6-4-3-5-7-12/h3-7,11H,8-9H2,1-2H3/t11-/m1/s1
    • InChI Key: DAAXEYYCKRFXRA-LLVKDONJSA-N
    • SMILES: O(CC1C=CC=CC=1)[C@H](C)CC(C)=O

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26.3Ų
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